Cas no 1384427-70-6 (1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1384427-70-6
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD22369997
• CID: 4595808
• PubChem ID: 72127192
• Update Time: 2025-06-07

1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD22369997
• Inchi： 1S/C8H9F3N2O2/c1-3-13-6(8(9,10)11)5(7(14)15)4(2)12-13/h3H2,1-2H3,(H,14,15)
• InChI Key： KBNZNCLASYOMOT-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(F)(F)F)=C(C(O)=O)C(C)=N1

Additional information on 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1384427-70-6)

1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1384427-70-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of an ethyl group, a methyl group, and a trifluoromethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which makes it a versatile scaffold for designing bioactive molecules. The carboxylic acid functionality at the 4-position enhances the reactivity of the compound, making it a valuable intermediate in organic synthesis. Additionally, the electron-withdrawing nature of the trifluoromethyl group at the 5-position can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has shown that compounds containing the pyrazole moiety exhibit activities ranging from anti-inflammatory and anti-microbial to anticancer and antiviral properties. The specific substitution pattern in 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid may confer unique pharmacological characteristics, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The carboxylic acid group can be readily modified through various chemical reactions such as esterification, amidation, or coupling with other pharmacophores. This flexibility allows chemists to tailor the properties of the compound to specific biological targets, enhancing its therapeutic potential.

Recent studies have explored the synthesis and characterization of 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid using advanced synthetic methodologies. These studies have highlighted its role as an intermediate in the preparation of more sophisticated pyrazole-based drugs. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce additional functional groups onto the pyrazole ring, thereby expanding its chemical diversity.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate drug metabolism and bioavailability. This substituent can enhance lipophilicity and binding affinity, which are critical factors in drug design. Moreover, the presence of fluorine atoms can influence metabolic pathways, potentially leading to improved pharmacokinetic profiles. These attributes make 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid an attractive scaffold for developing novel therapeutics.

In clinical research, derivatives of pyrazole have shown promise in treating various diseases. For example, some pyrazole-based compounds have been investigated for their anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural features of 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid may allow it to interact with similar targets, offering potential therapeutic benefits.

Synthetic chemists have also explored green chemistry approaches to produce this compound more efficiently and sustainably. Techniques such as microwave-assisted synthesis and solvent-free reactions have been employed to minimize waste and improve yields. These methods align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

The biological activity of 1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been further examined through computational modeling and molecular docking studies. These computational techniques help predict how the compound might interact with biological targets at the molecular level. By understanding these interactions, researchers can optimize the structure of the molecule for better efficacy and reduced side effects.

Future research directions may include exploring new synthetic routes to diversify derivatives of this compound and evaluating their biological activity in vitro and in vivo. Additionally, investigating its potential as an intermediate for peptide mimetics or other biologically active molecules could open up new avenues for therapeutic development.

In conclusion,1-ethyl-3-methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1384427-70-6) represents a significant compound in pharmaceutical chemistry with diverse applications. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an important role in developing next-generation therapeutics.